3-[5-({[(butan-2-yl)carbamoyl]methyl}sulfanyl)-3-oxo-2H,3H-imidazo[1,2-c]quinazolin-2-yl]-N-cyclohexylpropanamide

• IUPAC Name: 3-[5-[2-(butan-2-ylamino)-2-oxoethyl]sulfanyl-3-oxo-2H-imidazo[1,2-c]quinazolin-2-yl]-N-cyclohexylpropanamide
• InChI: InChI=1S/C25H33N5O3S/c1-3-16(2)26-22(32)15-34-25-29-19-12-8-7-11-18(19)23-28-20(24(33)30(23)25)13-14-21(31)27-17-9-5-4-6-10-17/h7-8,11-12,16-17,20H,3-6,9-10,13-15H2,1-2H3,(H,26,32)(H,27,31)
• InChI Key: AJLNKTNCGTZQJI-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)NC(=O)CSC1=NC2=CC=CC=C2C3=NC(C(=O)N31)CCC(=O)NC4CCCCC4
• Molecular Formula: C25H33N5O3S
• Molecular Weight: 483.6 g/mol

Description

The description of a compound typically includes its IUPAC name, molecular formula, and structure. The IUPAC name is a systematic method of naming chemical substances based on their structure. The molecular formula represents the number and type of atoms in a molecule. The structure shows how these atoms are arranged and bonded together.

Synthesis Analysis

The synthesis of a compound involves a series of chemical reactions that transform starting materials into the desired product. The analysis of the synthesis process includes understanding the reactions involved, the conditions required for these reactions, and the yield of the product.

Molecular Structure Analysis

Molecular structure analysis involves determining the arrangement of atoms in a molecule and the chemical bonds that hold the atoms together. Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used.

Chemical Reactions Analysis

This involves studying how the compound reacts with other substances. The type of reactions a compound undergoes can tell us a lot about its chemical properties.

Physical And Chemical Properties Analysis

This includes studying properties like melting point, boiling point, solubility, and stability. These properties can give us insights into how the compound behaves under different conditions.

Mechanism of Action

The mechanism of action describes how the compound interacts with biological systems. This is particularly important for drugs, as it can help us understand how they exert their therapeutic effects.

Safety and Hazards

The safety and hazards of a compound are determined by studying its toxicity, flammability, and environmental impact. This information is crucial for handling and disposing of the compound safely.